Cas no 2171971-39-2 (1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2171971-39-2
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 5783459
• PubChem ID: 165747108
• Update Time: 2025-06-12

1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol
• EN300-1643566
• 2171971-39-2
• 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C13H23F2NO/c1-9(2)10-3-5-12(17,6-4-10)11(16)7-13(14,15)8-11/h9-10,17H,3-8,16H2,1-2H3
• InChI Key： JVDDYHSBKBEXSY-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)(C1(CCC(C(C)C)CC1)O)N)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol

Comprehensive Overview of 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2171971-39-2)

The compound 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2171971-39-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinct cyclobutyl and cyclohexanol moieties, combined with difluoro and amino functional groups, make it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor binding.

In recent years, the demand for fluorinated compounds like 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where molecules with specific structural features are designed to interact with biological targets more effectively. The difluorocyclobutyl group, in particular, is known to improve lipophilicity and membrane permeability, making it a valuable asset in CNS drug development.

From a synthetic chemistry perspective, the preparation of CAS No. 2171971-39-2 involves sophisticated multi-step organic synthesis, often requiring asymmetric catalysis and chiral resolution techniques. The presence of both amino and hydroxyl groups offers versatile sites for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This flexibility is crucial in optimizing pharmacokinetic properties and reducing off-target effects.

The compound's potential extends beyond therapeutics. Its unique stereochemistry and hydrogen-bonding capacity make it a candidate for supramolecular chemistry applications, such as the design of molecular sensors or self-assembling materials. Researchers are also exploring its role in catalysis, where the cyclobutyl ring strain could facilitate novel reaction pathways. These interdisciplinary applications highlight the versatility of 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol.

Environmental and green chemistry considerations are increasingly shaping the synthesis and use of such compounds. Innovations in solvent-free reactions, biocatalysis, and flow chemistry are being applied to produce CAS No. 2171971-39-2 more sustainably. This reflects the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 1-(1-Amino-3,3-difluorocyclobutyl)-4-(propan-2-yl)cyclohexan-1-ol represents a convergence of cutting-edge medicinal chemistry, material science, and sustainable synthesis. Its structural complexity and functional diversity position it as a molecule of high interest for future innovations. As research progresses, its applications in drug discovery, nanotechnology, and catalysis are expected to expand, addressing some of the most pressing challenges in modern science.